Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0015748 5-Methoxyindole 1006-94-6 C9H9NO
VC0015741 N-Boc-2-bromopyrrole, in hexane - 25per cent w/v 117657-37-1 C9H12BrNO2
VC0015740 N-Boc-pyrryl-boronic Acid 135884-31-0 C9H14BNO4
VC0015858 2’,3’-Dithiouridine 156592-92-6 C₉H₁₂N₂O₄S₂
VC0015745 3-Hydroxypropyl p-Methoxybenzyl Thioether 202665-68-7 C11H16O2S
VC0015739 N-Boc-b-nornicotryine 215187-35-2 C14H16N2O2
VC0015737 N-Acetyl-3-iodo-L-tyrosine Monohydrate 23277-49-8 C₁₁H₁₄INO₅
VC0015828 3-Hydroxypropionamide 2651-43-6 C3H7NO2
VC0015744 3-Hydroxy-2-(5-hydroxypentyl)chromen-4-one 267400-83-9 C14H16O4
VC0015746 2,4-Dinitrophenyl 3-Phosphopropyl Disulfide 280135-96-8 C9H11N2O8PS2
VC0015750 3-Butenamide 28446-58-4 C4H7NO
VC0015749 4-Oxo-TEMPO 2896-70-0 C9H16NO2
VC0015743 N,N’-Bis(2,2’-dithiosalicyl)hydrazide 292615-40-8 C28H20N4O4S4
VC0015742 N,N’-Bis(2-mercaptobenzoyl)hydrazide 292615-41-9 C14H12N2O2S2
VC0015816 Potassium p-Aminophenyl Sulphate 37763-28-3 C6H6KNO4S
VC0015751 α-Acetamino-α-carboxy-(3-indole)-butyric Acid 408537-42-8 C15H16N2O5
VC0015783 6-Amino-1,3-dipropyluracil 41862-14-0 C10H17N3O2
VC0015790 2-(3-Methoxyphenyl)ethanol 5020-41-7 C9H12O2
VC0015907 D,L-Serine Methyl Ester Hydrochloride 5619-04-5 C4H10ClNO3
VC0015904 D,L-2-Amino-3-(hydroxyamino)propionic Acid 5854-94-4 C3H8N2O3
VC0015784 6-Propylamino-7-deazapurine 60972-21-6 C9H12N4
VC0015908 trans-Benzaldoxime 622-31-1 C7H7NO
VC0015782 5,6-Diamino-1,3-dipropyluracil 81250-34-2 C10H18N4O2
VC0015755 Benzyl (4S)-5-oxo-4-(3-oxobutyl)-1,3-oxazolidine-3-carboxylate 89662-51-1 C15H17NO5
VC0015747 Metaphit Methanesulfonate Salt 99287-12-4 C19H28N2O3S2